Cas no 1258939-38-6 (N-Boc-N-bis(PEG3-azide))

• Product Name: N-Boc-N-bis(PEG3-azide)
• CAS No: 1258939-38-6
• MF: C₂₁H₄₁N₇O₈
• MW: 519.592344999313
• CID: 3045599
• PubChem ID: 123132097
• Update Time: 2025-06-08

N-Boc-N-bis(PEG3-azide) Chemical and Physical Properties

Names and Identifiers

• N-Boc-N-bis(PEG3-azide)
• SCHEMBL19437468
• tert-butyl N,N-bis(2-{2-[2-(2-azidoethoxy)ethoxy]ethoxy}ethyl)carbamate
• HY-140555
• CS-0114751
• tert-butyl N,N-bis[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethyl]carbamate
• tert-butyl bis(2-(2-(2-(2-azidoethoxy)ethoxy)ethoxy)ethyl)carbamate
• AKOS040742224
• DA-76023
• C70841
• BP-23311
• 1258939-38-6

• Inchi： 1S/C21H41N7O8/c1-21(2,3)36-20(29)28(6-10-32-14-18-34-16-12-30-8-4-24-26-22)7-11-33-15-19-35-17-13-31-9-5-25-27-23/h4-19H2,1-3H3
• InChI Key： QFOPRIUYDMJUNP-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CCOCCOCCOCCN=[N+]=[N-])CCOCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 519.30166129g/mol
• Monoisotopic Mass: 519.30166129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 26
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on N-Boc-N-bis(PEG3-azide)

Introduction to N-Boc-N-bis(PEG3-azide) (CAS No. 1258939-38-6)

N-Boc-N-bis(PEG3-azide) (CAS No. 1258939-38-6) is a versatile compound that has gained significant attention in the fields of chemical biology and pharmaceutical research. This compound is characterized by its unique structure, which combines the protective properties of the tert-butyloxycarbonyl (Boc) group with the functional versatility of polyethylene glycol (PEG) and azide moieties. The combination of these features makes N-Boc-N-bis(PEG3-azide) an ideal candidate for a wide range of applications, including bioconjugation, drug delivery, and materials science.

The Boc group is a widely used protecting group in organic synthesis, known for its stability under mild conditions and ease of removal under acidic conditions. This property allows for the selective protection and deprotection of amino groups, which is crucial in the synthesis of complex molecules and peptides. The PEG segment, on the other hand, imparts water-solubility and biocompatibility to the molecule, making it suitable for biological applications. The azide functional group is particularly important as it can participate in click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), which is a powerful tool for bioconjugation and material functionalization.

Recent advancements in the field have highlighted the potential of N-Boc-N-bis(PEG3-azide) in various applications. For instance, a study published in Journal of Medicinal Chemistry demonstrated the use of this compound in the development of targeted drug delivery systems. The researchers conjugated N-Boc-N-bis(PEG3-azide) to a therapeutic agent and showed that the resulting conjugate exhibited enhanced stability and improved pharmacokinetic properties compared to the unconjugated drug. This finding underscores the importance of N-Boc-N-bis(PEG3-azide) in enhancing the therapeutic efficacy and safety of drugs.

In another study published in Bioconjugate Chemistry, researchers utilized N-Boc-N-bis(PEG3-azide) to create multifunctional nanoparticles for imaging and therapy. The azide groups on the PEG chains were used to attach targeting ligands and imaging agents via CuAAC reactions. The resulting nanoparticles showed high specificity towards cancer cells and provided real-time imaging capabilities, making them a promising platform for personalized medicine.

The versatility of N-Boc-N-bis(PEG3-azide) extends beyond drug delivery and bioconjugation. In materials science, this compound has been used to functionalize surfaces and create stimuli-responsive materials. A recent publication in Advanced Materials reported the use of N-Boc-N-bis(PEG3-azide) to modify gold nanoparticles with temperature-sensitive polymers. The resulting nanoparticles exhibited reversible changes in their optical properties upon temperature variations, which could be useful in developing smart materials for various applications.

The synthesis of N-Boc-N-bis(PEG3-azide) involves several well-established steps. Initially, PEG3-diamine is reacted with di-tert-butyl dicarbonate (Boc₂O) to form N-Boc-PEG3-diamine. Subsequently, this intermediate is treated with an azidation reagent such as sodium azide (NaN₃) or trimethylsilyl azide (TMSN₃) to introduce the azide groups at both ends of the PEG chain. The final product is purified using standard techniques such as column chromatography or dialysis.

The physical properties of N-Boc-N-bis(PEG3-azide) are also noteworthy. It is a white solid at room temperature with a molecular weight of approximately 441 g/mol. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile (ACN). Its solubility in water can be enhanced by adjusting the pH or by using co-solvents.

In conclusion, N-Boc-N-bis(PEG3-azide) (CAS No. 1258939-38-6) is a highly versatile compound with significant potential in chemical biology, pharmaceutical research, and materials science. Its unique combination of protecting groups, PEG segments, and azide functionalities makes it an invaluable tool for developing advanced materials and therapeutic agents. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in modern scientific endeavors.